Albiziabioside A

• Molecular Formula: C43H69NO12
• Molecular Weight: 792.02
• IUPAC Name: (4aS,6aR,8aR,10S,12aS,14bS)-10-(((2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-((((2S,3S,4R,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicene-4a(2H)-carboxylic acid
• InChI: InChI=1S/C43H69NO12/c1-22(45)44-30-33(49)32(48)26(21-54-36-34(50)31(47)25(46)20-53-36)55-35(30)56-29-12-13-40(6)27(39(29,4)5)11-14-42(8)28(40)10-9-23-24-19-38(2,3)15-17-43(24,37(51)52)18-16-41(23,42)7/h9,24-36,46-50H,10-21H2,1-8H3,(H,44,45)(H,51,52)/t24-,25+,26+,27-,28?,29-,30+,31+,32+,33+,34-,35-,36-,40+,41-,42?,43-/m0/s1
• InChI Key: MBMJMOODCJFAET-AJDSTKHZSA-N
• SMILES: O=C([C@]12CCC(C)(C)C[C@@]1([H])C3=CCC4[C@]5(C)CC[C@H](O[C@@H]6O[C@H](CO[C@@H]7OC[C@@H](O)[C@@H](O)[C@@H]7O)[C@@H](O)[C@H](O)[C@H]6NC(C)=O)C(C)(C)[C@]5([H])CCC4(C)[C@@]3(C)CC2)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Albiziabioside A

Description

Albiziabioside A is a natural antitumor agent which induces caspase-dependent apoptosis and ferroptosis as a p53 activator through the mitochondrial pathway.

Scientific Research Applications

• Anticancer Activity :

  • Albiziabioside A has been found to exhibit strong cytotoxicity against human melanoma cells (A375). It induces cell cycle arrest in the S and G2/M phases and cell apoptosis via mitochondrial pathways involving a caspase cascade (Wei et al., 2014).
  • It has also shown promising results in selectively inducing the death of HCT116 cancer cells, with certain derivatives exhibiting better anti-cancer activity than positive controls like 5-fluorouracil and this compound itself (Wei et al., 2016).

• Antioxidant and Anti-inflammatory Activities :

  • Various Albizia species, including those containing this compound, have demonstrated significant antioxidant and anti-inflammatory activities. For instance, Albizia anthelmintica has shown moderate anti-inflammatory activity and significant analgesic and antioxidant activities (Mohamed et al., 2013).

• Antimicrobial and Antifungal Effects :

  • Albizia species have been used traditionally for their antimicrobial properties. Studies have shown that extracts and compounds from Albizia species, including those with this compound, can be effective against various bacteria and fungi (Mbosso et al., 2010).

• Potential in Treating HIV-1 :

  • Compounds from Albizia procera, which may include this compound, have shown potential as anti-HIV-1 agents. This is particularly relevant for HIV-1 integrase activity, indicating a possible role in HIV treatment (Panthong et al., 2015).

• Anti-Hepatoma Carcinoma Effects :

  • Total saponins from Albiziae Cortex, which might include this compound, have shown effects in inhibiting hepatoma carcinoma by inducing S phase arrest and activating the mitochondrial apoptosis pathway (Qian et al., 2018).